MitoPY1
MitoPY1
Fluorescent probe for imaging hydrogen peroxide (H2O2) in mitochondria of living cells. Displays enhanced emission at 528 nm in the presence of H2O2. Selective for H2O2 over superoxide, nitric oxide and hydroxyl radical. Detects local increases in H2O2 in an in vitro model of Parkinson's Disease.
Brand Name:
Vulcanchem
CAS No.:
1041634-69-8
VCID:
VC0004874
InChI:
InChI=1S/C52H53BN2O5P.HI/c1-50(2)51(3,4)60-53(59-50)38-26-28-45-47(36-38)57-48-37-39(27-29-46(48)52(45)44-25-15-14-24-43(44)49(56)58-52)55-33-31-54(32-34-55)30-16-17-35-61(40-18-8-5-9-19-40,41-20-10-6-11-21-41)42-22-12-7-13-23-42;/h5-15,18-29,36-37H,16-17,30-35H2,1-4H3;1H/q+1;/p-1
SMILES:
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4(C5=C(O3)C=C(C=C5)N6CCN(CC6)CCCC[P+](C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1C(=O)O4.[I-]
Molecular Formula:
C52H53BIN2O5P
Molecular Weight:
954.693
MitoPY1
CAS No.: 1041634-69-8
Inhibitors
VCID: VC0004874
Molecular Formula: C52H53BIN2O5P
Molecular Weight: 954.693
| CAS No. | 1041634-69-8 |
|---|---|
| Product Name | MitoPY1 |
| Molecular Formula | C52H53BIN2O5P |
| Molecular Weight | 954.693 |
| IUPAC Name | 4-[4-[3-oxo-6'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)spiro[2-benzofuran-1,9'-xanthene]-3'-yl]piperazin-1-yl]butyl-triphenylphosphanium;iodide |
| Standard InChI | InChI=1S/C52H53BN2O5P.HI/c1-50(2)51(3,4)60-53(59-50)38-26-28-45-47(36-38)57-48-37-39(27-29-46(48)52(45)44-25-15-14-24-43(44)49(56)58-52)55-33-31-54(32-34-55)30-16-17-35-61(40-18-8-5-9-19-40,41-20-10-6-11-21-41)42-22-12-7-13-23-42;/h5-15,18-29,36-37H,16-17,30-35H2,1-4H3;1H/q+1;/p-1 |
| Standard InChIKey | JPCCULDYUUMFAD-UHFFFAOYSA-M |
| SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4(C5=C(O3)C=C(C=C5)N6CCN(CC6)CCCC[P+](C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1C(=O)O4.[I-] |
| Description | Fluorescent probe for imaging hydrogen peroxide (H2O2) in mitochondria of living cells. Displays enhanced emission at 528 nm in the presence of H2O2. Selective for H2O2 over superoxide, nitric oxide and hydroxyl radical. Detects local increases in H2O2 in an in vitro model of Parkinson's Disease. |
| Synonyms | [4-[4-[3-Oxo-6/'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)spiro[isobenzofuran-1(3H),9/'-[9H]xanthen]-3/'-yl]-1-piperazinyl]butyl]triphenyl-phosphonium iodide |
| PubChem Compound | 90488942 |
| Last Modified | Nov 11 2021 |
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